Cas no 1779788-39-4 (tert-butyl N-[1-(3-fluorophenyl)-2-oxoethyl]carbamate)

• Product Name: tert-butyl N-[1-(3-fluorophenyl)-2-oxoethyl]carbamate
• CAS No: 1779788-39-4
• MF: C₁₃H₁₆FNO₃
• MW: 253.26944732666
• CID: 5912392
• PubChem ID: 84729116
• Update Time: 2025-06-11

tert-butyl N-[1-(3-fluorophenyl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(3-fluorophenyl)-2-oxoethyl]carbamate
• 1779788-39-4
• EN300-1876656

• Inchi： 1S/C13H16FNO3/c1-13(2,3)18-12(17)15-11(8-16)9-5-4-6-10(14)7-9/h4-8,11H,1-3H3,(H,15,17)
• InChI Key： ZORUIDAHNGCUJY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 253.11142153g/mol
• Monoisotopic Mass: 253.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on tert-butyl N-[1-(3-fluorophenyl)-2-oxoethyl]carbamate

Comprehensive Overview of tert-butyl N-[1-(3-fluorophenyl)-2-oxoethyl]carbamate (CAS No. 1779788-39-4)

The compound tert-butyl N-[1-(3-fluorophenyl)-2-oxoethyl]carbamate (CAS No. 1779788-39-4) is a specialized carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butyl group and a 3-fluorophenyl moiety, makes it a valuable intermediate for developing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and medicinal chemistry.

In recent years, the demand for fluorinated compounds like tert-butyl N-[1-(3-fluorophenyl)-2-oxoethyl]carbamate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted therapies, where fluorination plays a critical role. The compound's CAS No. 1779788-39-4 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and lead optimization.

From a synthetic perspective, tert-butyl N-[1-(3-fluorophenyl)-2-oxoethyl]carbamate serves as a versatile building block. Its carbamate group offers protection for amines, while the 2-oxoethyl segment enables further functionalization. This dual functionality is particularly useful in peptide synthesis and small-molecule libraries, addressing key challenges in combinatorial chemistry. Users often query about its synthesis protocol, purity standards, and supplier availability, highlighting its practical importance.

Environmental and regulatory considerations also shape the discourse around this compound. With the rise of green chemistry initiatives, researchers seek eco-friendly synthetic routes for tert-butyl N-[1-(3-fluorophenyl)-2-oxoethyl]carbamate. Questions about its biodegradability and solvent compatibility are common in academic forums, underscoring the need for sustainable practices. Additionally, its storage conditions and handling guidelines are frequently discussed to ensure safety and longevity.

The compound's role in neurological research is another hot topic. Fluorinated analogs are often explored for their potential in CNS drug development, given their ability to cross the blood-brain barrier. This has led to increased searches for structure-activity relationships (SAR) involving CAS No. 1779788-39-4. Collaborative studies between academia and biotech firms further amplify its visibility in open-access journals and patent filings.

In summary, tert-butyl N-[1-(3-fluorophenyl)-2-oxoethyl]carbamate (CAS No. 1779788-39-4) is a multifaceted compound with broad utility. Its integration into cutting-edge research and alignment with industry trends ensure its continued prominence. For those exploring fluorinated intermediates or carbamate chemistry, this compound offers a compelling case study in innovation and application.